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Compound of Interest

Compound Name:
Acetamide, N-(2-bromo-5-

methoxy-4-methylphenyl)-

Cat. No.: B14009762

Get Quote

In the landscape of modern medicinal chemistry and materials science, substituted anilines and

their derivatives are foundational scaffolds. Their utility stems from their versatile reactivity and

their prevalence in biologically active molecules. The acetamide derivative of 2-bromo-5-

methoxy-4-methylaniline, N-(2-bromo-5-methoxy-4-methylphenyl)acetamide, represents a key

intermediate for building more complex molecular architectures. The strategic placement of

bromo, methoxy, and methyl groups on the phenyl ring offers distinct vectors for further

chemical modification, making it a valuable building block for drug discovery programs and the

synthesis of novel organic materials.

This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of this compound. We will explore the chemical properties of the

parent aniline and its acetamide derivative, identify and evaluate suppliers of the precursor

molecule, and provide a detailed, field-proven protocol for the synthesis of the target

acetamide. The emphasis throughout is on the causality behind experimental choices, ensuring

a reproducible and robust methodology.

Compound Profiles: Physicochemical Properties
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A thorough understanding of a compound's physical and chemical properties is paramount for

its successful application in research. The table below summarizes the key characteristics of

the precursor aniline and its resulting acetamide derivative.

Property
2-bromo-5-methoxy-4-
methylaniline

N-(2-bromo-5-methoxy-4-
methylphenyl)acetamide

CAS Number 532440-88-3[1]
614-83-5 (related compound)

[2]

Molecular Formula C₈H₁₀BrNO[1] C₁₀H₁₂BrNO₂

Molecular Weight 216.08 g/mol [1] 258.11 g/mol

Appearance Typically a solid
Expected to be a white to off-

white solid[3]

Purity
Commonly available at ≥98%

[1][4]

Dependent on synthesis and

purification

Solubility
Soluble in organic solvents like

ethanol, acetone

Soluble in hot water, ethanol,

ether, acetone[3]

Supplier Landscape for 2-bromo-5-methoxy-4-
methylaniline
The direct procurement of N-(2-bromo-5-methoxy-4-methylphenyl)acetamide can be

challenging as it is often synthesized on-demand by the end-user. The more practical and cost-

effective approach is to procure the parent aniline, 2-bromo-5-methoxy-4-methylaniline, and

perform the acetylation in-house. When selecting a supplier, researchers should consider not

only price but also purity, availability of documentation (Certificate of Analysis, SDS), and

batch-to-batch consistency.

Below is a summary of representative suppliers for the precursor, 2-bromo-5-methoxy-4-

methylaniline (CAS 532440-88-3).
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Supplier
Product Number
(Example)

Purity Specification Notes

AA Blocks Not specified min 98%[1]

Listed as a product

family of Protein

Degrader Building

Blocks.[1]

BLD Pharm BD201956[5] Not specified Research Use Only.[5]

Xidian Reagents B847916[4] 98%[4]
Provides COA and

SDS upon request.[4]

CookeChem Not specified 98%[6]

Provides CAS,

formula, and

molecular weight.[6]

Capot Chemical Co.,

Ltd.
Not specified Not specified

Listed as a supplier on

BuyersGuideChem.[7]

Synthesis Protocol: Acetylation of 2-bromo-5-
methoxy-4-methylaniline
The conversion of an aniline to an acetamide is a fundamental N-acylation reaction. Acetylation

serves two primary purposes in a synthetic workflow: it protects the amino group to moderate

its reactivity, and it can aid in purification, as acetamides are often crystalline solids with distinct

melting points.[8] The following protocol is a robust method for this transformation, adapted

from standard procedures for aniline acetylation.[3][8][9]

Rationale for Method Selection
This protocol utilizes acetic anhydride as the acetylating agent in the presence of sodium

acetate. Acetic anhydride is a highly effective and readily available reagent for this purpose.

The reaction is an example of nucleophilic acyl substitution.[3][9] The aniline's lone pair of

electrons on the nitrogen atom acts as the nucleophile, attacking one of the carbonyl carbons

of acetic anhydride. The addition of a weak base like sodium acetate is critical; it neutralizes

the acetic acid byproduct generated during the reaction, driving the equilibrium towards the
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product and preventing the protonation of the parent aniline, which would render it non-

nucleophilic.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis and purification of the acetamide derivative.
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Step-by-Step Methodology
Reagent Preparation:

In a 100 mL Erlenmeyer flask, dissolve 2.16 g (10 mmol) of 2-bromo-5-methoxy-4-

methylaniline in 20 mL of glacial acetic acid. Gentle warming may be required to facilitate

dissolution.

In a separate beaker, prepare a solution of 1.64 g (20 mmol) of anhydrous sodium acetate

in 30 mL of water.

Acetylation Reaction:

To the stirred solution of the aniline, add 1.5 mL (approx. 1.62 g, 15.8 mmol) of acetic

anhydride in one portion.

Immediately after the addition of acetic anhydride, add the prepared sodium acetate

solution. Swirl the flask to ensure thorough mixing.[8]

Product Precipitation and Isolation:

A white precipitate of the acetamide product should form rapidly.

Cool the reaction mixture in an ice-water bath for 20-30 minutes to maximize crystal

formation.

Collect the solid product by vacuum filtration using a Büchner funnel.

Purification:

Wash the filter cake with two portions of cold deionized water (2 x 20 mL) to remove any

remaining salts and acetic acid.

Recrystallization can be performed to achieve higher purity. A common solvent system for

acetanilides is a mixture of ethanol and water.[8] Dissolve the crude product in a minimal

amount of hot ethanol and add hot water dropwise until the solution becomes slightly

turbid. Allow the solution to cool slowly to room temperature, then place it in an ice bath to

induce crystallization.
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Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-

water (1:1), and dry thoroughly.

Characterization:

Determine the melting point of the dried product. A sharp melting point is indicative of high

purity.

Confirm the structure using analytical techniques such as ¹H NMR, ¹³C NMR, and IR

spectroscopy.

Safety and Handling
Working with halogenated aromatic amines and anhydrides requires strict adherence to safety

protocols. Always work in a well-ventilated fume hood and wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.[10][11]

2-bromo-5-methoxy-4-methylaniline: This compound is a substituted aniline. Anilines are

generally toxic and can be absorbed through the skin. They may cause irritation to the skin,

eyes, and respiratory system.[10][12]

Acetic Anhydride: This reagent is corrosive and a lachrymator (causes tearing). It reacts with

water to form acetic acid. Handle with care to avoid contact with skin and eyes and inhalation

of vapors.

Glacial Acetic Acid: Corrosive and can cause severe skin and eye burns.

Refer to the Safety Data Sheet (SDS) for each specific chemical before beginning any

experimental work.[10][11][13][14]

Conclusion
This guide provides a comprehensive framework for researchers working with N-(2-bromo-5-

methoxy-4-methylphenyl)acetamide. By understanding the supplier landscape for the

necessary precursor and employing a robust, well-rationalized synthetic protocol, scientists can

efficiently generate this valuable intermediate for their research and development pipelines.
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The emphasis on safety, procedural logic, and proper purification techniques ensures that the

resulting material is of high quality, enabling reliable and reproducible downstream applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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